Cas no 3866-62-4 (1-O-Acetyl- 2,3,4,6-tetra-O-benzyl-β-D-galactopyranose)

• Product Name: 1-O-Acetyl- 2,3,4,6-tetra-O-benzyl-β-D-galactopyranose
• CAS No: 3866-62-4
• MF: C₃₆H₃₈O₇
• MW: 582.682731151581
• CID: 296705
• PubChem ID: 13833672
• Update Time: 2025-07-20

1-O-Acetyl- 2,3,4,6-tetra-O-benzyl-β-D-galactopyranose Chemical and Physical Properties

Names and Identifiers

• 1-O-Acetyl- 2,3,4,6-tetra-O-benzyl-β-D-galactopyranose
• 1-O-ACETYL- 2,3,4,6-TETRA-O-BENZYL-ß-D-GALACTOPYRANOSE
• b-D-Galactopyranose,2,3,4,6-tetrakis-O-(phenylmethyl)-, 1-acetate
• 2,3,4,6-Tetra-O-benzyl-b-D-galactopyranose acetate
• b-D-Galactopyranose,2,3,4,6-tetrakis-O-(phenylmethyl)-, acetate (9CI)
• Galactopyranose,2,3,4,6-tetra-O-benzyl-, acetate, b-D- (8CI)
• DTXSID00550717
• W-202597
• 3866-62-4
• 1-O-Acetyl- 2,3,4,6-tetra-O-benzyl-?-D-galactopyranose
• 1-O-Acetyl-2,3,4,6-tetra-O-benzyl-b-D-galactopyranose
• SCHEMBL5959877
• [(2S,3R,4S,5S,6R)-3,4,5-tris(phenylmethoxy)-6-(phenylmethoxymethyl)oxan-2-yl] acetate
• 1-O-ACETYL- 2,3,4,6-TETRA-O-BENZYL-BETA-D-GALACTOPYRANOSE

• Inchi： 1S/C36H38O7/c1-27(37)42-36-35(41-25-31-20-12-5-13-21-31)34(40-24-30-18-10-4-11-19-30)33(39-23-29-16-8-3-9-17-29)32(43-36)26-38-22-28-14-6-2-7-15-28/h2-21,32-36H,22-26H2,1H3/t32-,33+,34+,35-,36-/m1/s1
• InChI Key： YYFLBSFJOGQSRA-FGZSBDNFSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@H]([C@H]1COCC1C=CC=CC=1)OCC1C=CC=CC=1)OCC1C=CC=CC=1)OCC1C=CC=CC=1)OC(C)=O

Computed Properties

• Exact Mass: 582.26175355g/mol
• Monoisotopic Mass: 582.26175355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 43
• Rotatable Bond Count: 15
• Complexity: 768
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 72.4Ų

Experimental Properties

• Melting Point: 100-1010C
• PSA: 72.45000
• LogP: 6.24740

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Monosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Monosaccharides

Additional information on 1-O-Acetyl- 2,3,4,6-tetra-O-benzyl-β-D-galactopyranose

Comprehensive Overview of 1-O-Acetyl-2,3,4,6-tetra-O-benzyl-β-D-galactopyranose (CAS No. 3866-62-4)

1-O-Acetyl-2,3,4,6-tetra-O-benzyl-β-D-galactopyranose (CAS No. 3866-62-4) is a highly specialized carbohydrate derivative widely utilized in organic synthesis, particularly in the field of glycochemistry. This compound serves as a crucial intermediate for the preparation of complex oligosaccharides, glycoconjugates, and other biologically active molecules. Its unique structure, featuring benzyl protecting groups and an acetyl moiety, makes it indispensable for selective glycosylation reactions. Researchers and pharmaceutical industries frequently employ this compound due to its stability and reactivity under controlled conditions.

The growing interest in glycoscience and carbohydrate-based therapeutics has propelled the demand for 1-O-Acetyl-2,3,4,6-tetra-O-benzyl-β-D-galactopyranose. With the rise of biopharmaceuticals and vaccine development, this compound plays a pivotal role in synthesizing glycan structures that mimic natural biological systems. Recent studies highlight its application in developing glycoconjugate vaccines, which are gaining traction for their efficacy against bacterial and viral infections. This aligns with current trends in precision medicine and personalized healthcare, where tailored glycans are engineered for targeted therapies.

From a synthetic perspective, the benzyl-protected galactose derivative offers exceptional versatility. The acetyl group at the anomeric position ensures selective reactivity, enabling chemists to construct intricate glycosidic bonds with high stereocontrol. This is particularly valuable in total synthesis projects, where regio- and stereoselectivity are paramount. Moreover, the compound's compatibility with modern green chemistry techniques, such as catalytic hydrogenation for deprotection, aligns with the industry's shift toward sustainable practices.

In the context of drug discovery, 1-O-Acetyl-2,3,4,6-tetra-O-benzyl-β-D-galactopyranose is instrumental in designing glycomimetics—molecules that mimic natural carbohydrates but exhibit enhanced metabolic stability. This is critical for developing oral therapeutics, a hot topic in pharmaceutical research. The compound's role in glycoprotein engineering also intersects with advancements in biologics, where glycosylation patterns influence drug efficacy and immunogenicity.

Analytical characterization of this compound typically involves NMR spectroscopy, mass spectrometry, and HPLC, ensuring high purity for sensitive applications. As the scientific community increasingly focuses on quality-by-design (QbD) principles, rigorous quality control of intermediates like 1-O-Acetyl-2,3,4,6-tetra-O-benzyl-β-D-galactopyranose becomes essential. This resonates with regulatory standards in GMP manufacturing, where traceability and reproducibility are non-negotiable.

Looking ahead, the compound's relevance is expected to grow alongside emerging fields like glycobiotechnology and synthetic biology. Innovations in enzymatic glycosylation and chemoenzymatic synthesis may further expand its utility. For researchers exploring cell-surface interactions or immune modulation, this derivative remains a cornerstone for probing glycan-mediated biological processes. Its integration into high-throughput screening platforms also underscores its value in modern drug development pipelines.

In summary, 1-O-Acetyl-2,3,4,6-tetra-O-benzyl-β-D-galactopyranose (CAS No. 3866-62-4) exemplifies the intersection of traditional organic chemistry and cutting-edge biomedical applications. Its multifaceted role in glycan synthesis, therapeutic development, and material science ensures its continued prominence in both academic and industrial settings. As the demand for glycosylated therapeutics and biomaterials surges, this compound will undoubtedly remain a focal point of innovative research.